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An In-depth Technical Guide to Cyclohexyl Isothiocyanate: Properties, Synthesis, and
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexyl isothiocyanate is a versatile organic compound notable for its reactive
isothiocyanate functional group attached to a cyclohexyl ring.[1] This colorless to pale yellow
liquid, characterized by a pungent odor, is a valuable reagent and building block in various
fields, including organic synthesis, medicinal chemistry, and agrochemical development.[1][2]
Its utility stems from the electrophilic nature of the isothiocyanate group, which readily reacts
with nucleophiles, and the lipophilic cyclohexyl moiety that can modulate the biological and
physical properties of derivative compounds. This guide provides a comprehensive overview of
cyclohexyl isothiocyanate, including its synonyms, chemical and physical properties, detailed
synthesis protocols, and key applications with a focus on its role in research and development.

Nomenclature and Synonyms

Cyclohexyl isothiocyanate is known by several alternative names in chemical literature and
commercial catalogs. A comprehensive list of its synonyms is provided in Table 1 for easy
reference.

Table 1: Synonyms and Alternative Names for Cyclohexyl Isothiocyanate
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Synonym/Alternative Name Reference
Isothiocyanic acid, cyclohexyl ester [2]
Cyclohexane, isothiocyanato- [3]
1-Isothiocyanatocyclohexane [2]
Isothiocyanatocyclohexane [1]
Cyclohexyl-isothiocyanat [1]
NSC 60129 [2]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of cyclohexyl
isothiocyanate is presented in the following tables. This data is essential for its handling,
characterization, and use in experimental settings.

Physicochemical Properties

Table 2: Physicochemical Properties of Cyclohexyl Isothiocyanate
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Property Value Reference
Molecular Formula C7H11NS [4]
Molecular Weight 141.23 g/mol [4]
CAS Number 1122-82-3 [3]
Appearance C.:Ieér, colorless to pale yellow 4]
liquid
Density 0.996 g/mL at 25 °C [5]
Boiling Point 219 °C [5]
Refractive Index (n20/D) 1.536 [5]

Solubility in Water

0.39 g/L (20 °C)

[2]

Flash Point

95.6 °C (204 °F)

[6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and purity assessment of cyclohexyl

isothiocyanate.

Table 3: Spectroscopic Data for Cyclohexyl Isothiocyanate

Spectroscopic Technique

Key Data/Signals

Reference

1H NMR

1.38-1.90 (m, 10H), 3.67-3.71
(m, 1H)

[7]

13C NMR

Data available from various

sources

[8]

IR (Infrared) Spectroscopy

Characteristic strong
absorption around 2103 cm~1

for the -N=C=S group.

[7]

Mass Spectrometry (MS)

Molecular lon Peak (M*): m/z
141

[7]
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Synthesis of Cyclohexyl Isothiocyanate:
Experimental Protocols

Several methods have been reported for the synthesis of cyclohexyl isothiocyanate. Below
are detailed protocols for two common laboratory-scale preparations.

Synthesis from Cyclohexylamine and Thiophosgene

This is a widely used method for preparing isothiocyanates.

Reactants
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Click to download full resolution via product page
Caption: Synthesis of Cyclohexyl Isothiocyanate from Cyclohexylamine.
Experimental Protocol:
» In a well-ventilated fume hood, dissolve cyclohexylamine (1.0 eq) in dichloromethane (DCM).
o Combine the DCM solution with a saturated aqueous solution of sodium bicarbonate.

¢ Cool the biphasic mixture in an ice bath and stir vigorously.
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e Slowly add a solution of thiophosgene (1.1 eq) in DCM to the reaction mixture.
» Allow the reaction to stir at room temperature until completion (monitored by TLC or GC).

o Separate the organic layer, wash with water and brine, and dry over anhydrous sodium
sulfate.

e Remove the solvent under reduced pressure and purify the crude product by vacuum
distillation to yield pure cyclohexyl isothiocyanate.

One-Pot Synthesis via Dithiocarbamate Intermediate

This method avoids the use of highly toxic thiophosgene.[7]

Reactants

Cyclohexylamine

Carbon Disulfide

Formation of
- Dithiocarbamate Salt

T Intermediate
Reagents :
1

Products
Potassium Carbonate
Desulfurization Cyclohexyl Isothiocyanate

Cyanuric Chloride (TCT) [ f=—=== === = === = = e e !

Click to download full resolution via product page
Caption: One-Pot Synthesis via a Dithiocarbamate Intermediate.
Experimental Protocol:

o To a mixture of cyclohexylamine (1.0 eq) and potassium carbonate (2.0 eq) in water, add
carbon disulfide (1.2 eq) dropwise at room temperature.

» Stir the mixture for several hours until the formation of the dithiocarbamate salt is complete
(monitored by HPLC or GC).
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e Cool the reaction mixture to 0 °C.
¢ Add a solution of cyanuric chloride (0.5 eq) in dichloromethane dropwise.
e Stir the mixture for an additional 30 minutes.

o Separate the organic layer, wash with water and brine, and dry over anhydrous sodium
sulfate.

» Remove the solvent under reduced pressure and purify the crude product by vacuum
distillation.[7]

Reactivity and Chemical Applications

The isothiocyanate group in cyclohexyl isothiocyanate is a versatile functional group for
organic synthesis.

Reaction with Amines to Form Thioureas

A key reaction of isothiocyanates is their reaction with primary and secondary amines to form
N,N'-disubstituted thioureas. These derivatives are of significant interest in medicinal chemistry
due to their wide range of biological activities.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.beilstein-journals.org/bjoc/articles/8/6
https://www.benchchem.com/product/b042215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Primary/Secondary Amine
(R-NH2 or R2NH)

Product

Nucleophilic
Addition

Cyclohexyl Isothiocyanate N,N'-Disubstituted Thiourea

Bacterial Enzyme
(with active site Cysteine)

Enzyme Inhibition

Disruption of
Cellular Processes

Cyclohexyl Isothiocyanate

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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